Torvanol A
Overview
Description
Torvanol a belongs to the class of organic compounds known as 6-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C6 atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. Torvanol a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, torvanol a is primarily located in the cytoplasm. Outside of the human body, torvanol a can be found in fruits. This makes torvanol a a potential biomarker for the consumption of this food product.
Scientific Research Applications
Antiviral Properties
Torvanol A, an isoflavonoid sulfate, has demonstrated significant antiviral activity. A study isolated torvanol A from Solanum torvum fruits and found it exhibited potent antiviral effects against herpes simplex virus type 1. This compound showed no cytotoxicity against various cell lines, highlighting its potential as a safe antiviral agent (Arthan et al., 2002).
Antidepressant and Anxiolytic Effects
Torvanol A has been studied for its effects on mental health, specifically its antidepressant and anxiolytic properties. Research involving animal models indicated that torvanol A can significantly reduce immobility periods in tests, suggesting potential antidepressant effects. It also showed anxiolytic effects, as evidenced by increased time spent in open arms during tests. The study suggests the involvement of noradrenergic, dopaminergic, serotonergic, and GABAergic mechanisms in these effects (Mohan et al., 2013).
Potential Against COVID-19
In the context of the COVID-19 pandemic, torvanol A has been studied for its potential as an antiviral agent against SARS-CoV-2. An in silico study investigated the effectiveness of compounds from Solanum torvum, including torvanol A, against COVID-19. This study identified torvanol A as a promising candidate for further research into treatments for COVID-19 due to its good docking score and protein-ligand interaction (Vaithilingam et al., 2021).
properties
Product Name |
Torvanol A |
|---|---|
Molecular Formula |
C20H20O10S |
Molecular Weight |
452.4 g/mol |
IUPAC Name |
(E)-3-[4-hydroxy-3-methoxy-5-(6-methoxy-4-sulfooxy-3,4-dihydro-2H-chromen-3-yl)phenyl]prop-2-enoic acid |
InChI |
InChI=1S/C20H20O10S/c1-27-12-4-5-16-14(9-12)20(30-31(24,25)26)15(10-29-16)13-7-11(3-6-18(21)22)8-17(28-2)19(13)23/h3-9,15,20,23H,10H2,1-2H3,(H,21,22)(H,24,25,26)/b6-3+ |
InChI Key |
XKGLTSPFQHSIDD-ZZXKWVIFSA-N |
Isomeric SMILES |
COC1=CC2=C(C=C1)OCC(C2OS(=O)(=O)O)C3=C(C(=CC(=C3)/C=C/C(=O)O)OC)O |
SMILES |
COC1=CC2=C(C=C1)OCC(C2OS(=O)(=O)O)C3=C(C(=CC(=C3)C=CC(=O)O)OC)O |
Canonical SMILES |
COC1=CC2=C(C=C1)OCC(C2OS(=O)(=O)O)C3=C(C(=CC(=C3)C=CC(=O)O)OC)O |
synonyms |
torvanol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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